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Compound of Interest

Compound Name: Fostemsavir Tris

Cat. No.: B3030095 Get Quote

For researchers, scientists, and drug development professionals handling Fostemsavir Tris, a

phosphonooxymethyl prodrug of the HIV-1 attachment inhibitor BMS-626529, ensuring its

proper disposal is a critical component of laboratory safety and environmental responsibility.[1]

[2] Adherence to established disposal protocols minimizes risks associated with this compound,

which is classified with specific health hazards. This guide provides essential, step-by-step

procedures for the safe disposal of Fostemsavir Tris, aligned with safety data sheet (SDS)

recommendations.

Hazard Identification and Safety Precautions
Fostemsavir Tris is identified as a substance that may cause an allergic skin reaction, is

suspected of damaging fertility or the unborn child, and may cause damage to organs through

prolonged or repeated exposure.[3] Therefore, strict adherence to safety protocols during

handling and disposal is paramount.

Personal Protective Equipment (PPE) is mandatory when handling Fostemsavir Tris:

Gloves: Wear protective gloves.

Clothing: Wear protective clothing.

Eye Protection: Use eye protection.

Face Protection: Use face protection.[3]
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In case of accidental exposure, the following first aid measures should be taken immediately:

Skin Contact: Wash the affected area with plenty of soap and water. Contaminated clothing

should be removed and washed before reuse.[3]

Eye Contact: Flush eyes with plenty of water.

Inhalation: Move to fresh air.

Quantitative Data Summary
Parameter Value Source

CAS Number 864953-39-9 [3]

Molecular Formula C29H37N8O11P [3]

Molecular Weight 704.62 g/mol [3]

Storage (In solvent)

-80°C for 6 months; -20°C for 1

month (sealed, away from

moisture)

[4]

Step-by-Step Disposal Protocol for Fostemsavir Tris
The primary directive for the disposal of Fostemsavir Tris is to act in accordance with local,

state, and federal regulations.[3] The following steps provide a general framework for

laboratory personnel.

1. Waste Segregation and Collection:

Solid Waste: Place any solid Fostemsavir Tris waste, such as contaminated personal

protective equipment (gloves, lab coats), absorbent materials from spills, or empty vials, into

a designated and clearly labeled hazardous waste container.

Liquid Waste: Collect any solutions containing Fostemsavir Tris in a separate, compatible,

and clearly labeled hazardous waste container. Do not mix with other solvent waste streams

unless explicitly permitted by your institution's environmental health and safety (EHS) office.
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Unused Product: Unused Fostemsavir Tris should be disposed of as hazardous waste. Do

not attempt to wash it down the drain or discard it in regular trash.

2. Container Management:

Ensure all waste containers are in good condition and are compatible with Fostemsavir
Tris.

Keep waste containers securely closed except when adding waste.

Label all containers clearly with "Hazardous Waste" and the specific contents, including

"Fostemsavir Tris."

3. Spill Management:

In the event of a spill, wear appropriate PPE.

Absorb liquid spills with an inert material (e.g., vermiculite, dry sand) and place the

absorbent material into a sealed, labeled hazardous waste container.

For solid spills, carefully sweep or vacuum the material into a sealed, labeled hazardous

waste container. Avoid creating dust.

Clean the spill area with a suitable decontamination solution as recommended by your

institution's EHS office.

4. Final Disposal:

Store the sealed and labeled hazardous waste containers in a designated, secure area away

from incompatible materials.

Arrange for the collection and disposal of the hazardous waste through your institution's EHS

office or a licensed hazardous waste disposal contractor. They will ensure the waste is

transported and disposed of in compliance with all relevant regulations.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Fostemsavir Tris.
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Caption: Logical workflow for the safe disposal of Fostemsavir Tris.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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